4-Bromo-2-(trifluoromethyl)thiazole
Overview
Description
“4-Bromo-2-(trifluoromethyl)thiazole” is a chemical compound with the molecular formula C4HBrF3NS . It is a colorless liquid .
Synthesis Analysis
The synthesis of 2-trifluoromethyl thiazoles involves the [3 + 2] cycloaddition of pyridinium 1,4-zwitterionic thiolates . Another synthetic pathway involves the use of 2,2,2-Trifluoroacetaldehyde O - (aryl)oxime .Molecular Structure Analysis
The molecular structure of “4-Bromo-2-(trifluoromethyl)thiazole” can be represented by the InChI code: 1S/C4HBrF3NS/c5-2-1-10-3 (9-2)4 (6,7)8/h1H .Physical And Chemical Properties Analysis
“4-Bromo-2-(trifluoromethyl)thiazole” has a molecular weight of 232.02 g/mol . It is a colorless liquid . The compound has a boiling point of 146.7±40.0 °C and a density of 1.904±0.06 g/cm3 .Scientific Research Applications
Biological Activities of Thiazoles
Thiazoles have been found to have antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties . They are found in many potent biologically active compounds, such as sulfathiazole (an antimicrobial drug), Ritonavir (an antiretroviral drug), Abafungin (an antifungal drug), and Tiazofurin (an antineoplastic drug) .
Thiazoles in Medicinal Chemistry
Thiazoles are used in medicinal chemistry due to their diverse biological activities. They are a key component in many drugs, including those used to treat microbial infections, viral infections, and cancer .
Thiazoles in Material Science
Thiazoles can also be used in material science. For example, they can be used in the synthesis of new materials with unique properties .
Thiazoles in Chemical Synthesis
Thiazoles are used in chemical synthesis as building blocks to create more complex molecules .
Thiazoles in Chromatography
Thiazoles can be used in chromatography, a method used to separate mixtures .
Thiazoles in Analytical Chemistry
Thiazoles can be used in analytical chemistry, for example, as reagents in chemical reactions .
Safety And Hazards
properties
IUPAC Name |
4-bromo-2-(trifluoromethyl)-1,3-thiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4HBrF3NS/c5-2-1-10-3(9-2)4(6,7)8/h1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JWIFAKPFCFVBQD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(S1)C(F)(F)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4HBrF3NS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2-(trifluoromethyl)thiazole | |
CAS RN |
141761-77-5 |
Source
|
| Record name | 4-bromo-2-(trifluoromethyl)-1,3-thiazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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